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Compound of Interest

Compound Name:
CAS No.:

Cat. No.:

Get Quote

6-iodo-4-methyl-1H-indole
885521-15-3

B1613684

Executive Summary

4-Methyl-6-iodoindole is a bifunctionalized indole scaffold used primarily as a building block in

the synthesis of kinase inhibitors and receptor modulators. Its physicochemical behavior is

dominated by the interplay between the lipophilic iodine atom at C6, the steric bulk of the

methyl group at C4, and the hydrogen-bond donating capability of the N-H moiety.

Physical State: Solid (Predicted MP: 65-95°C range, based on 6-iodoindole analogs).[1]
Primary Solvents: DMSO, DMF, THF, Dichloromethane (DCM).
Recrystallization Solvents: Ethanol/Water or Toluene/Heptane systems.

Critical Handling Note: Like most iodoindoles, this compound is light-sensitive. Solutions

should be protected from light to prevent iodine liberation and polymerization.

Physicochemical Structure & Solubility Logic

To understand the solubility, we must deconstruct the molecule into its functional zones.
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Functional Zone Chemical Nature

Impact on Solubility

Indole Core Aromatic Heterocycle

Provides baseline solubility in
organic solvents; sparingly

soluble in water.

C4-Methyl Group Weakly Lipophilic

Increases solubility in non-
polar solvents (Toluene,
Hexanes) compared to bare
indole. Adds steric bulk that
may disrupt crystal packing,

potentially lowering MP.

C6-lodo Group Highly Lipophilic (Halogen)

Significantly increases LogP
(Octanol-Water Partition
Coefficient). Drastically
reduces water solubility.
Enhances solubility in
halogenated solvents (DCM,
CHCIs).

N1-Proton (N-H) H-Bond Donor

Allows solubility in H-bond
accepting solvents (DMSO,
DMF, Acetone, Alcohols).

Predicted Solubility Matrix

Based on substituent effects of 4-methylindole (LogP ~2.5) and 6-iodoindole (LogP ~3.6).
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Solvent Class Specific Solvent

Solubility Rating

Operational
Context

Dichloromethane

Excellent (>100

Ideal for extraction

Chlorinated
(DCM) mg/mL) and transfer.
Preferred for N-
) Excellent (>100 ) )
Polar Aprotic DMSO, DMF alkylation or Suzuki
mg/mL) ] )
coupling reactions.
Standard reaction
) Good (50-100 )
Ethers THF, 1,4-Dioxane solvents; easily
mg/mL)
removed.
Excellent for silica gel
Esters Ethyl Acetate Good (30—-80 mg/mL) chromatography
loading.
Moderate (Soluble Primary choice for
Alcohols Methanol, Ethanol o
hot) recrystallization.
Used as an anti-
Hydrocarbons Hexanes, Heptane Poor (<5 mg/mL) solvent to precipitate
the product.
Product will crash out
Aqueous Water, PBS Buffer Insoluble

upon contact.

Experimental Protocols

Protocol A: Gravimetric Solubility Determination

Use this self-validating protocol to establish exact solubility limits for your specific batch.

Reagents: 4-methyl-6-iodoindole (dried), Target Solvent (HPLC grade). Equipment: Analytical

balance, 2 mL HPLC vials, Centrifuge/Syringe Filter.

» Preparation: Weigh exactly 10.0 mg of compound into a tared 2 mL vial.

¢ Addition: Add solvent in 50 pL increments, vortexing for 30 seconds after each addition.
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e Observation:

o Soluble: Solution becomes clear.

o Insoluble: Visible particulates remain.
e Calculation: If 10 mg dissolves in

(uL), then Solubility

 Validation: Filter the saturated solution, evaporate a known volume, and weigh the residue to
confirm the concentration (Gravimetric Check).

Protocol B: Purification via Recrystallization

The combination of the methyl and iodo groups makes this compound amenable to
precipitation from mixed solvent systems.

Dissolution: Dissolve crude 4-methyl-6-iodoindole in the minimum amount of hot Ethanol
(60°C).

o Filtration: If particulates remain, filter quickly through a hot glass frit.

e Anti-Solvent Addition: Add Water dropwise to the hot solution until a faint, persistent turbidity
appears.

 Clarification: Add 1-2 drops of Ethanol to clear the solution.

o Crystallization: Allow the solution to cool slowly to room temperature, then transfer to 4°C.

Collection: Filter the off-white crystals and wash with cold 1:1 Ethanol/Water.

Operational Workflows (Visualization)
Figure 1: Solubility Decision Tree for Synthesis

This logic gate ensures optimal solvent selection based on the process stage.
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Caption: Decision logic for solvent selection during synthesis, workup, and purification of 4-
methyl-6-iodoindole.

Application in Drug Development[2][3]
Reaction Optimization

The solubility profile of 4-methyl-6-iodoindole dictates the success of common derivatization
reactions:

¢ Suzuki-Miyaura Coupling (C6-lodine):
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o Challenge: The highly lipophilic nature of the starting material can cause it to precipitate if
water is added too quickly in mixed solvent systems (e.g., Dioxane/Water).

o Solution: Use DMF or Dioxane as the primary solvent. Ensure the organic fraction is at
least 70% of the total volume to maintain homogeneity at reaction temperatures (80—
100°C).

e N-Alkylation (N-H):
o Solvent:DMF or DMSO are mandatory.

o Reasoning: These solvents dissolve the deprotonated indolyl anion (generated by NaH or
Cs2C03) and the electrophile, preventing the formation of gummy aggregates that trap the
active species.

Troubleshooting "Oiling Out"

A common issue with methyl-substituted indoles is "oiling out" during recrystallization (forming
a liquid layer instead of crystals).

e Cause: The melting point is depressed by impurities or the solvent mixture is too hot.

e Remedy:

[¢]

Re-dissolve the oil by heating.

[e]

Add a seed crystal of pure 4-methyl-6-iodoindole.

o

Cool very slowly (wrap the flask in foil/towel).

[¢]

Switch solvent system from EtOH/Water to Toluene/Heptane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. tsijournals.com [tsijournals.com]

e To cite this document: BenchChem. [Comprehensive Solubility Profile & Handling of 4-
Methyl-6-lodoindole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1613684/docs#comprehensive-solubility-profile-
handling-of-4-methyl-6-iodoindole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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